Cas no 2138058-07-6 (Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate)
Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate Chemical and Physical Properties
Names and Identifiers
-
- EN300-1167792
- ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate
- 2138058-07-6
- Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate
-
- Inchi: 1S/C16H23N3O6S/c1-2-25-15(20)11-16(17)9-7-12(8-10-16)18-26(23,24)14-5-3-13(4-6-14)19(21)22/h3-6,12,18H,2,7-11,17H2,1H3
- InChI Key: DXUIGMVEGURZEJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1CCC(CC(=O)OCC)(CC1)N)(=O)=O
Computed Properties
- Exact Mass: 385.13075664g/mol
- Monoisotopic Mass: 385.13075664g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 597
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 153Ų
Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1167792-1.0g |
2138058-07-6 | 1g |
$0.0 | 2023-06-08 | |||
| Enamine | EN300-1167792-50mg |
2138058-07-6 | 50mg |
$2061.0 | 2023-10-03 | |||
| Enamine | EN300-1167792-100mg |
2138058-07-6 | 100mg |
$2160.0 | 2023-10-03 | |||
| Enamine | EN300-1167792-250mg |
2138058-07-6 | 250mg |
$2258.0 | 2023-10-03 | |||
| Enamine | EN300-1167792-500mg |
2138058-07-6 | 500mg |
$2356.0 | 2023-10-03 | |||
| Enamine | EN300-1167792-1000mg |
2138058-07-6 | 1000mg |
$2454.0 | 2023-10-03 | |||
| Enamine | EN300-1167792-2500mg |
2138058-07-6 | 2500mg |
$4810.0 | 2023-10-03 | |||
| Enamine | EN300-1167792-5000mg |
2138058-07-6 | 5000mg |
$7118.0 | 2023-10-03 | |||
| Enamine | EN300-1167792-10000mg |
2138058-07-6 | 10000mg |
$10553.0 | 2023-10-03 |
Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate
Research Brief on Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate (CAS: 2138058-07-6)
Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate (CAS: 2138058-07-6) is a compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of enzyme inhibitors and targeted drug delivery systems. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential therapeutic implications.
The compound's structure features a cyclohexyl ring substituted with an amino group and a 4-nitrobenzenesulfonamido moiety, linked to an ethyl acetate group. This unique configuration has been explored for its ability to interact with various biological targets, including proteases and kinases. Recent in vitro studies have demonstrated its efficacy in modulating enzymatic activity, suggesting its utility in designing next-generation inhibitors for diseases such as cancer and inflammatory disorders.
One of the most significant advancements in the research of Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate is its role in the development of prodrugs. The ethyl ester group in the molecule serves as a cleavable moiety, enabling controlled release of active pharmaceutical ingredients (APIs) in targeted tissues. This property has been leveraged in recent preclinical studies to enhance the bioavailability and reduce the systemic toxicity of anticancer agents, marking a promising direction for future drug development.
Furthermore, the nitrobenzenesulfonamido group in the compound has been identified as a critical pharmacophore, contributing to its binding affinity with specific protein targets. Computational modeling and molecular docking studies have provided insights into the compound's interaction mechanisms, revealing potential for structure-activity relationship (SAR) optimization. These findings are instrumental in guiding the design of derivatives with improved potency and selectivity.
Recent synthetic methodologies have also been refined to produce Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate with higher yields and purity. Innovations in catalytic systems and green chemistry approaches have addressed previous challenges in scalability, making the compound more accessible for large-scale pharmaceutical applications. These advancements underscore the compound's viability as a building block in complex drug synthesis.
In conclusion, Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate (CAS: 2138058-07-6) represents a versatile and promising candidate in medicinal chemistry. Its dual functionality as a synthetic intermediate and a potential therapeutic agent positions it at the forefront of current research. Future studies are expected to explore its clinical applications, particularly in personalized medicine and combination therapies, further solidifying its role in the evolving landscape of chemical biology and drug discovery.
2138058-07-6 (Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)